Cas no 872596-54-8 (N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-oxo-1-phenylpyrrolidine-3-carboxamide)

• Product Name: N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-oxo-1-phenylpyrrolidine-3-carboxamide
• CAS No: 872596-54-8
• MF: C₂₃H₂₂N₄O₂S
• MW: 418.511383533478
• CID: 6613301
• PubChem ID: 18562022
• Update Time: 2025-07-08

N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-oxo-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-oxo-1-phenylpyrrolidine-3-carboxamide
• 872596-54-8
• F1878-0286
• N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• 5-oxo-1-phenyl-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrrolidine-3-carboxamide
• AKOS024616367
• N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide

• Inchi： 1S/C23H22N4O2S/c1-15-7-5-6-10-20(15)27-22(18-13-30-14-19(18)25-27)24-23(29)16-11-21(28)26(12-16)17-8-3-2-4-9-17/h2-10,16H,11-14H2,1H3,(H,24,29)
• InChI Key： YZNTZHDXHZVULG-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(N(C1C=CC=CC=1C)N=2)NC(C1CC(N(C2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 418.14634713g/mol
• Monoisotopic Mass: 418.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-oxo-1-phenylpyrrolidine-3-carboxamide

N-(2-(2-Methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide: A Comprehensive Overview

N-(2-(2-Methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide, also identified by the CAS registry number 872596-54-8, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate heterocyclic framework, which includes a thienopyrazole moiety fused with a pyrrolidine ring system. The presence of substituents such as the 2-methylphenyl group and the phenyl group further enhances its structural complexity and potential biological activity.

The molecular structure of this compound is particularly noteworthy due to its combination of aromatic and heterocyclic components. The thienopyrazole ring system is known for its potential to engage in various non-covalent interactions, which can be critical for binding to biological targets such as enzymes or receptors. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of small molecule inhibitors for therapeutic applications.

Recent research has focused on understanding the pharmacokinetic properties and bioavailability of this compound. Studies conducted in vitro have demonstrated that the compound exhibits favorable solubility and permeability profiles, which are essential for effective drug delivery. Additionally, preliminary toxicity studies suggest that this compound may have a relatively low toxicity profile, making it a promising candidate for further preclinical development.

In terms of biological activity, this compound has shown potential as an inhibitor of several key enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. Furthermore, recent investigations have explored its potential as an anti-cancer agent by targeting specific oncogenic signaling pathways.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the thienopyrazole ring system through cyclization reactions and subsequent functionalization to introduce the phenyl and methyl substituents. Researchers have also explored alternative synthetic routes to improve yield and scalability, which are critical considerations for large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using a range of spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have confirmed the molecular structure and purity of the compound, ensuring its suitability for biological testing.

In conclusion, N-(2-(2-Methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activity. As research continues to uncover its full potential, this compound holds great promise for the development of novel therapeutic agents targeting inflammatory diseases and cancer.